Cas no 108859-73-0 (N,n-diethyl-2-formyl-3-methoxy-6-(methoxymethoxy)benzamide)

N,n-diethyl-2-formyl-3-methoxy-6-(methoxymethoxy)benzamide structure
108859-73-0 structure
Product name:N,n-diethyl-2-formyl-3-methoxy-6-(methoxymethoxy)benzamide
CAS No:108859-73-0
MF:C15H21NO5
MW:295.33094
CID:1186978
PubChem ID:13842216

N,n-diethyl-2-formyl-3-methoxy-6-(methoxymethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

    • N,n-diethyl-2-formyl-3-methoxy-6-(methoxymethoxy)benzamide
    • ACMC-20mbuv
    • AGN-PC-00O705
    • N,N-diethyl-2-formyl-3-methoxy-6-[(methoxy)methoxy]benzamide
    • N,N-diethyl-2-formyl-3-methoxy-6-&lt
    • (methoxy)methoxy&gt
    • benzamide
    • Benzamide, N,N-diethyl-2-formyl-3-methoxy-6-(methoxymethoxy)-
    • CTK0D6107
    • ACMC-20mbuv; AGN-PC-00O705; N,N-diethyl-2-formyl-3-methoxy-6-[(methoxy)methoxy]benzamide; N,N-diethyl-2-formyl-3-methoxy-6-< (methoxy)methoxy> benzamide; Benzamide, N,N-diethyl-2-formyl-3-methoxy-6-(methoxymethoxy)-; CTK0D6107;
    • 108859-73-0
    • DTXSID50551057
    • Inchi: InChI=1S/C15H21NO5/c1-5-16(6-2)15(18)14-11(9-17)12(20-4)7-8-13(14)21-10-19-3/h7-9H,5-6,10H2,1-4H3
    • InChI Key: WZFHMXCBHPPMFG-UHFFFAOYSA-N
    • SMILES: CCN(CC)C(=O)C1=C(C=CC(=C1C=O)OC)OCOC

Computed Properties

  • Exact Mass: 295.14203
  • Monoisotopic Mass: 295.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.1Ų
  • XLogP3: 1.5

Experimental Properties

  • PSA: 65.07

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